Cas no 20264-95-3 (1-(2-Chloroethyl)-4-nitrobenzene)

1-(2-Chloroethyl)-4-nitrobenzene structure
20264-95-3 structure
Product Name:1-(2-Chloroethyl)-4-nitrobenzene
CAS No:20264-95-3
MF:C8H8ClNO2
MW:185.607621192932
CID:909417
PubChem ID:285846
Update Time:2025-04-19

1-(2-Chloroethyl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chloroethyl)-4-nitrobenzene
    • 1-chloro-2-(4-nitrophenyl) ethane
    • 2-(4-nitrophenyl)ethyl chloride
    • 4-Nitro-phenaethylchlorid
    • 4-nitrophenethyl chloride
    • 4-nitro-phenethyl chloride
    • 4-nitrophenylethyl bromide
    • AC1L63XI
    • AC1Q3UJ5
    • AR-1B0651
    • CTK4E3696
    • KST-1B1525
    • NSC143402
    • SureCN3192905
    • NSC 143402 1-(2-Chloroethyl)-4-nitrobenzene
    • J-502987
    • 1-(2-Chloro-ethyl)-4-nitro-benzene
    • 2-(p-nitrophenyl)chloroethane
    • DB-102535
    • 20264-95-3
    • 1-Chloro-2-(4-nitrophenyl)ethane
    • AKOS006278423
    • NSC-143402
    • SCHEMBL3192905
    • DTXSID80301441
    • KYJGYIQRMAGKBT-UHFFFAOYSA-N
    • MDL: MFCD01632495
    • Inchi: 1S/C8H8ClNO2/c9-6-5-7-1-3-8(4-2-7)10(11)12/h1-4H,5-6H2
    • InChI Key: KYJGYIQRMAGKBT-UHFFFAOYSA-N
    • SMILES: ClCCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 185.02444
  • Monoisotopic Mass: 185.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 45.8A^2

Experimental Properties

  • Density: 1.275±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 171 ºC
  • Boiling Point: 307.5°C at 760 mmHg
  • Flash Point: 139.8°C
  • Refractive Index: 1.562
  • Solubility: Very slightly soluble (0.22 g/l) (25 º C),
  • PSA: 43.14
  • LogP: 2.89930
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